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Compound of Interest

Compound Name: Sodium trifluoroacetate-13C2

Cat. No.: B586808

This guide provides critical safety protocols, handling procedures, and disposal plans for
Sodium trifluoroacetate-13C2, ensuring the well-being of laboratory personnel and
compliance with safety standards. The information is tailored for researchers, scientists, and
professionals in drug development.

Hazard Identification and Classification

Sodium trifluoroacetate-13C2 is a chemical compound that requires careful handling due to

its potential health and environmental hazards. The primary hazards are often associated with
the properties of trifluoroacetic acid (TFA), a strong and corrosive acid.[1][2][3] The compound
is classified as fatal if swallowed, causes severe skin burns and eye damage, and is very toxic
to aquatic life with long-lasting effects.[4][5][6][7]

GHS Hazard Statements:

H300: Fatal if swallowed[4][6][7]

H314: Causes severe skin burns and eye damage[5]

H315: Causes skin irritation[8][9][10]

H319: Causes serious eye irritation[8][9]

H332: Harmful if inhaled[5]
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o H335: May cause respiratory irritation[8][9][10]

o H400/H412: Very toxic to aquatic life with long lasting effects[5][6][7]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Sodium trifluoroacetate-
13C2 to ensure the appropriate level of personal protection. The following table summarizes

the minimum required PPE.
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Protection Type

Specifications

Rationale & Citations

Eye/Face Protection

Chemical safety goggles
meeting ANSI Z-87.1 standard.
A face shield is required for

handling larger quantities.

To protect eyes from splashes
and dust.[1][2][3][11]

Hand Protection

Nitrile gloves are the minimum
requirement. For high-volume
applications, heavy-duty
gloves (e.g., butyl rubber,
Viton) are recommended.

Double gloving is advised.

To prevent skin contact and
absorption. Check gloves for
tears before and during use.[1]
[2[3][11]

Skin & Body Protection

A properly fitting laboratory
coat, long pants, and closed-
toed shoes are mandatory. A
chemical-resistant apron may
be necessary for larger

quantities.

To protect skin from accidental
spills and contamination.[2][3]
[11]

Respiratory Protection

All handling of the solid and its
solutions must be conducted in

a certified chemical fume hood.

If work outside a fume hood is
unavoidable, a respiratory
protection analysis by
Environmental Health & Safety
(EH&S) is required to
determine the appropriate

respirator.

To prevent inhalation of
hazardous dust or vapors.[1][2]
[3][11]

Operational Plan: Step-by-Step Handling Workflow

Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring

safety. The following diagram outlines the key steps for handling Sodium trifluoroacetate-

13C2, from receipt to disposal.
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Workflow for Handling Sodium trifluoroacetate-13C2
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Experimental Protocols:

o Preparation: Before handling the compound, ensure that a certified chemical fume hood is
operational and that an emergency safety shower and eyewash station are accessible.[11]
Don all required PPE as specified in the table above.

» Weighing: When weighing the solid, perform the task within the fume hood to contain any
dust.[1] Use appropriate tools to minimize the creation of airborne particles.

e Solution Preparation: To prepare a solution, slowly add the solid Sodium trifluoroacetate-
13C2 to the solvent while stirring within the fume hood.[1] This prevents splashing and
controls the dissolution rate.

o Post-Handling: After use, thoroughly decontaminate all surfaces and equipment. Wash
hands and any exposed skin thoroughly.[3][4][5]

Storage and Disposal Plan

Proper storage and disposal are critical to prevent accidents and environmental contamination.
Storage:

» Store the compound in a cool, dry, and well-ventilated area.[4][7][8][11]

o Keep the container tightly closed and store it locked up.[1][4][6][7][8]

» Store away from incompatible materials, which include strong bases, acids, and oxidizing
agents.[1][7][11]

Disposal:

o All waste containing Sodium trifluoroacetate-13C2 must be treated as hazardous waste.[2]

[7]
o Dispose of the waste in accordance with all local, state, and federal regulations.[1]

e Do not discharge any amount into the sewer system.[1][5][7][8]
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o Empty containers are still considered hazardous as they may contain residue. They should
be rinsed carefully before being submitted for disposal.[11]

o Chemical waste should remain in its original or a properly labeled container and should not
be mixed with other waste streams.[5]

Emergency Procedures

Immediate and appropriate action is vital in the event of an exposure.
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Exposure Route First Aid Protocol Citations

Immediately flush eyes with
copious amounts of water for
at least 15 minutes, making

Eye Contact sure to remove contact lenses [21151[7]
if present and easy to do. Seek
immediate medical attention

from an ophthalmologist.

Immediately remove all
contaminated clothing. Rinse
) the affected skin area with
Skin Contact [21151[7]
plenty of water for at least 15
minutes. Seek immediate

medical attention.

Move the individual to fresh air
immediately. If breathing is
difficult or has stopped, provide
) artificial respiration (avoiding

Inhalation . [21[5][7]
mouth-to-mouth if the
substance was ingested or
inhaled). Seek immediate

medical attention.

Do NOT induce vomiting.
Rinse the mouth thoroughly
with water. Have the victim
Ingestion drink two glasses of water at 2115161171
most. Call a physician or
poison control center

immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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